Cas no 148076-33-9 (rac Styrene-d8 Oxide)

Technical Introduction: rac Styrene-d8 Oxide rac Styrene-d8 Oxide is a deuterated analog of styrene oxide, where eight hydrogen atoms are replaced with deuterium. This isotopic labeling enhances its utility in mechanistic studies, kinetic isotope effect investigations, and NMR spectroscopy due to the distinct properties of deuterium. The racemic form ensures broad applicability in synthetic and analytical chemistry, particularly in probing reaction pathways or serving as an internal standard. Its high isotopic purity and stability make it a reliable reagent for research in pharmaceuticals, polymer science, and environmental chemistry. The compound is typically handled under inert conditions to maintain its integrity.

rac Styrene-d8 Oxide structure

Product Name:rac Styrene-d8 Oxide

CAS No:148076-33-9

MF:C₈H₈O

MW:128.197815895081

CID:100583

PubChem ID:2724922

Update Time:2025-05-27

rac Styrene-d8 Oxide Chemical and Physical Properties

Names and Identifiers

- Oxirane-d3, phenyl-d5-(9CI)
- rac Styrene-d8 Oxide
- Styrene oxide-d8
- 2,2,3-trideuterio-3-(2,3,4,5,6-pentadeuteriophenyl)oxirane
- STYRENE OXIDE-D8, 97+ ATOM % D
- 148076-33-9
- 2-[(2,3,4,5,6-?H?)phenyl](?H?)oxirane
- Inchi： 1S/C8H8O/c1-2-4-7(5-3-1)8-6-9-8/h1-5,8H,6H2/i1D,2D,3D,4D,5D,6D2,8D
- InChI Key： AWMVMTVKBNGEAK-INHGFZCOSA-N
- SMILES： O1C([2H])([2H])C1([2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

Exact Mass: 128.107728842g/mol
Monoisotopic Mass: 128.107728842g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 449
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 4.2
Topological Polar Surface Area: 32.3

Experimental Properties

Color/Form: Not available
Solubility: Not available

rac Styrene-d8 Oxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	S687798-25mg	rac Styrene-d8 Oxide	148076-33-9		25mg	$ 224.00	2023-09-06
TRC	S687798-250mg	rac Styrene-d8 Oxide	148076-33-9		250mg	$ 1694.00	2023-09-06

rac Styrene-d8 Oxide Related Literature

1. Estimation of activation energy for electroporation and pore growth rate in liquid crystalline and gel phases of lipid bilayers using molecular dynamics simulations†

Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
2. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
3. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
4. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
5. Excited-state proton-coupled electron transfer within ion pairs†

Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473

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